Sodium arachidate Sodium arachidate Arachidic acid is a long-chain saturated fatty acid that has been found in peanut butter and anaerobic fungi. It inhibits rabbit neutrophil aggregation induced by N-formyl-methionyl-leucyl-phenylalanine (fMLP;) when used at a concentration of 5 μM. Formulations containing arachidic acid have been used as surfactants in the manufacture of soaps and cosmetics.
Arachidic acid is a saturated fatty acid found naturally in fish and vegetable oils (such as those from peanuts). It can also be formed by the hydrogenation of arachidonic acid. Diets rich in saturated fatty acids, such as arachidic acid, are known to increase serum low density lipoproteins resulting in high blood cholesterol levels. Because of its surfactant-like properties, arachidic acid is used in the manufacture of pharmaceuticals, soaps, cosmetics, and food packaging.
Brand Name: Vulcanchem
CAS No.: 13257-34-6
VCID: VC20926549
InChI: InChI=1S/C20H40O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22;/h2-19H2,1H3,(H,21,22);
SMILES: CCCCCCCCCCCCCCCCCCCC(=O)[O-].[Na+]
Molecular Formula: C20H40NaO2
Molecular Weight: 335.5 g/mol

Sodium arachidate

CAS No.: 13257-34-6

Cat. No.: VC20926549

Molecular Formula: C20H40NaO2

Molecular Weight: 335.5 g/mol

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Sodium arachidate - 13257-34-6

Specification

Description Arachidic acid is a long-chain saturated fatty acid that has been found in peanut butter and anaerobic fungi. It inhibits rabbit neutrophil aggregation induced by N-formyl-methionyl-leucyl-phenylalanine (fMLP;) when used at a concentration of 5 μM. Formulations containing arachidic acid have been used as surfactants in the manufacture of soaps and cosmetics.
Arachidic acid is a saturated fatty acid found naturally in fish and vegetable oils (such as those from peanuts). It can also be formed by the hydrogenation of arachidonic acid. Diets rich in saturated fatty acids, such as arachidic acid, are known to increase serum low density lipoproteins resulting in high blood cholesterol levels. Because of its surfactant-like properties, arachidic acid is used in the manufacture of pharmaceuticals, soaps, cosmetics, and food packaging.
CAS No. 13257-34-6
Molecular Formula C20H40NaO2
Molecular Weight 335.5 g/mol
IUPAC Name sodium;icosanoate
Standard InChI InChI=1S/C20H40O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22;/h2-19H2,1H3,(H,21,22);
Standard InChI Key HULWFAFFKKXRNI-UHFFFAOYSA-N
Isomeric SMILES CCCCCCCCCCCCCCCCCCCC(=O)[O-].[Na+]
SMILES CCCCCCCCCCCCCCCCCCCC(=O)[O-].[Na+]
Canonical SMILES CCCCCCCCCCCCCCCCCCCC(=O)O.[Na]
Appearance Assay:≥95%A crystalline solid

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